
validation of S-(1,2-Dicarboxyethyl)glutathione
analytical method per ICH guidelines

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: S-(1,2-Dicarboxyethyl)glutathione

CAS No.: 1115-52-2

Cat. No.: S1503356

Get Quote

Documented Analytical Methods for S-(1,2-
Dicarboxyethyl)glutathione

The table below summarizes the key analytical methods and their performance characteristics as reported in

scientific studies. Please note that these methods were not presented as formal ICH validations.

Analytical Technique Reported Performance Characteristics Sample Matrix Citation

| HPLC with derivatization (using 2,4-dinitrofluorobenzene) | Linearity Range: 4.05 μmol/l - 815 μmol/l

(DCEG); 1.45 μmol/l - 1.45 mmol/l (DCEC) Recovery: 90.0 ± 3.2% (DCEG); 95.3 ± 3.1% (DCEC) | Cattle

lens homogenate, lenses of several vertebrates | [1] | | Isotachophoretic Analysis | Recovery: 96.8 ± 11.3%

Application: Quantified DCEG and GSH in lens and liver tissue | Rabbit lens and liver | [2] | | Liquid

Chromatography-Mass Spectrometry (LC-MS/MS) & NMR | Application: Used for structural

elucidation and confirmation of the succinicGSH adduct in FH-deficient cells. | Mouse and human kidney

cells | [3] |

Core ICH Q2(R2) Validation Parameters to Address

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s1503356?utm_src=pdf-body
https://www.smolecule.com/products/s1503356?utm_src=pdf-interest
https://www.smolecule.com/products/s1503356?utm_src=pdf-body
https://www.smolecule.com/products/s1503356?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6547471/
https://pubmed.ncbi.nlm.nih.gov/8833638/
https://www.nature.com/articles/ncomms7001
https://www.smolecule.com/products/s1503356?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To validate your analytical method per the current ICH Q2(R2) guideline "Validation of Analytical

Procedures", you must demonstrate that it meets specific criteria for its intended purpose [4] [5]. The

following workflow outlines the key parameters to investigate and validate.
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Start: ICH Q2(R2) Analytical Method Validation

Specificity
Ability to measure analyte

uniquely in presence of
potential interferences

Linearity & Range
Linear response of method

across the intended working range

Accuracy
Closeness of agreement

between accepted reference value
and value found

Precision
Repeatability (intra-day) and

Intermediate Precision (inter-day,
analyst, equipment variability)

Detection Limit (LOD)
Lowest amount detectable

but not necessarily quantifiable

Quantitation Limit (LOQ)
Lowest amount quantifiable

with suitable precision and accuracy

Robustness
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Robustness
Method capacity to remain unaffected

by small, deliberate variations
in method parameters

Click to download full resolution via product page

Experimental Protocol Considerations

When designing your experimental protocol for validation, you can build upon the methodologies found in

the literature:

Sample Preparation: The recovery rates reported (e.g., ~90-97% from tissue homogenates [1] [2])

suggest effective sample cleanup procedures. Your protocol should detail steps like homogenization,
protein precipitation, and extraction.

Chromatographic Separation:
The foundational HPLC method used a derivatization agent (2,4-dinitrofluorobenzene) for

detection [1]. Your method should specify the column, mobile phase, gradient, flow rate, and
column temperature.

Modern LC-MS/MS methods, as used for structural elucidation [3], offer high specificity and
sensitivity without the need for derivatization and are often the preferred technique today.

Detection and Quantification:
For HPLC, a UV/Vis or diode-array detector was used following derivatization [1].

For LC-MS/MS, you would specify mass transitions for the analyte and an internal standard for
highly selective and accurate quantification.

Recommendations for Creating Your Comparison
Guide

Since a direct comparison of pre-validated methods is not available in the public literature, you can create a

comprehensive guide by:

Proposing Comparison Methods: Select 2-3 promising techniques (e.g., HPLC-UV with
derivatization vs. UPLC-MS/MS) as the "alternatives" to compare.

Generating Experimental Data: Systematically validate each selected method in your laboratory
according to all ICH Q2(R2) parameters [4].
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Structuring Your Data: Present the results in a clear comparison table, directly contrasting the

performance of each method against the ICH criteria for specificity, linearity, accuracy, precision, etc.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [validation of S-(1,2-Dicarboxyethyl)glutathione analytical method

per ICH guidelines]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1503356#validation-of-s-1-2-dicarboxyethyl-glutathione-

analytical-method-per-ich-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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